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Compound of Interest

Compound Name: Avarone

Cat. No.: B1665836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Avarone is a sesquiterpenoid quinone first isolated from the marine sponge Dysidea avara.[1]

This natural product has garnered significant interest within the scientific community due to its

diverse and potent biological activities. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and known biological functions

of Avarone, with a focus on its mechanism of action and relevant experimental methodologies.

Chemical Structure
Avarone possesses a unique chemical architecture characterized by a sesquiterpenoid

backbone fused to a quinone moiety. This structure is the basis for its diverse biological

activities.

IUPAC Name: 2-[[(1R,2S,4aS,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-

yl]methyl]cyclohexa-2,5-diene-1,4-dione[2]

Molecular Formula: C₂₁H₂₈O₂[2]

SMILES String: C[C@H]1CC[C@]2(--INVALID-LINK--CCC=C2C)C[2]
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A comprehensive summary of the known and computed physicochemical properties of

Avarone is presented in the table below. It is important to note that while many computational

predictions are available, experimentally determined data for some properties, such as melting

and boiling points, are not readily found in the surveyed literature.

Property Value Source

Molecular Weight 312.4 g/mol [2] (Computed)

Monoisotopic Mass 312.208930132 Da [2] (Computed)

XLogP3 4.8 [2] (Computed)

Melting Point No data available [3]

Boiling Point No data available [3]

Solubility
Soluble in ethanol and DMSO.

[1][4] Insoluble in water.[5]

Inferred from experimental use

and general properties of

similar compounds.

Appearance Solid [3]

UV/Vis λmax

Absorption maxima shifted to

higher wavelengths upon

reaction with proteins,

suggesting covalent

modification.[6]

[6]

Biological Activities and Signaling Pathways
Avarone exhibits a broad spectrum of biological activities, making it a promising candidate for

further investigation in drug discovery and development. Its primary effects are centered

around anti-inflammatory, anti-cancer, and antimicrobial actions.

Anti-inflammatory Activity
Avarone has demonstrated potent anti-inflammatory effects. Its mechanism of action is

believed to involve the inhibition of key inflammatory mediators. Specifically, Avarone can

inhibit the release of eicosanoids and depress the generation of superoxide in leukocytes. A
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significant aspect of its anti-inflammatory role is its interaction with the NF-κB signaling

pathway, a central regulator of inflammation.
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Assay Setup

Incubation

Measurement

Data Analysis

Seed cells in a 96-well plate

Incubate for 24 hours

Treat with Avarone (various concentrations)

Incubate for 24, 48, or 72 hours

Add viability reagent (e.g., MTT, LDH substrate)

Incubate for a specified time

Measure absorbance/fluorescence

Calculate cell viability (%)

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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